Cas no 89655-82-3 (Naphthalenetricarboxylic acid)

• Product Name: Naphthalenetricarboxylic acid
• CAS No: 89655-82-3
• MF: C₁₃H₈O₆
• MW: 260.199024200439
• CID: 593226
• PubChem ID: 21541625
• Update Time: 2025-04-19

Naphthalenetricarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Naphthalenetricarboxylic acid
• naphthalene-1,2,3-tricarboxylic acid
• SCHEMBL28652
• DTXSID90615763
• 89655-82-3

• Inchi： 1S/C13H8O6/c14-11(15)8-5-6-3-1-2-4-7(6)9(12(16)17)10(8)13(18)19/h1-5H,(H,14,15)(H,16,17)(H,18,19)
• InChI Key： KVQQRFDIKYXJTJ-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)=C(C(=O)O)C=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 260.03208797g/mol
• Monoisotopic Mass: 260.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 112Ų